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Compound of Interest

Compound Name:
N-(3-Ethylphenyl)naphthalen-1-

amine

Cat. No.: B3316093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties of

N-(3-Ethylphenyl)naphthalen-1-amine, a naphthalenamine derivative of interest in medicinal

chemistry and materials science. This document outlines its molecular characteristics and

presents a generalized workflow for its analysis, relevant to research and development.

Core Molecular Data
The fundamental molecular properties of N-(3-Ethylphenyl)naphthalen-1-amine have been

determined and are summarized below. These data are critical for experimental design,

analytical method development, and computational modeling.

Property Value

Molecular Formula C18H17N[1]

Molecular Weight 247.33 g/mol [1]

CAS Number 95275-66-4[1]
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While specific experimental protocols for the synthesis of N-(3-Ethylphenyl)naphthalen-1-
amine are proprietary or not widely published, a general methodology for the characterization

of such a compound would typically follow the workflow illustrated below. This standard

procedure ensures the identity, purity, and structural integrity of the synthesized compound.

General Experimental Workflow for Compound Characterization:

Synthesis & Purification: The compound is synthesized, often through a cross-coupling

reaction (e.g., Buchwald-Hartwig amination) between naphthalen-1-amine and a suitable 3-

ethylphenyl halide or boronic acid. The crude product is then purified using column

chromatography or recrystallization.

Structural Elucidation:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are acquired

to confirm the chemical structure, including the connectivity of atoms and the positions of

the ethyl and phenyl groups.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the

exact mass of the molecule, confirming its elemental composition.

Purity Analysis:

High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the

purity of the compound by separating it from any unreacted starting materials or

byproducts. A high-purity standard is typically required.

Physicochemical Property Determination:

Melting Point: The melting point is measured to assess purity and for identification

purposes.

Solubility: The solubility in various solvents is determined to aid in the formulation and

design of further experiments.
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The logical flow of experiments for the characterization of N-(3-Ethylphenyl)naphthalen-1-
amine is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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